Ortho-vs-Para Chloro Positional Isomerism
The target compound bears the chlorine substituent at the ortho (2-) position of the phenoxy ring, whereas the commercially available comparator 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide places chlorine at the para (4-) position. Although the molecular formula (C18H16ClNO4) and formula weight (345.8 g/mol) are identical, the ortho-substitution pattern alters the molecular shape, dipole moment, and hydrogen-bonding environment around the phenoxy oxygen. Ortho-chloro substitution introduces steric hindrance near the ether linkage, which can restrict rotational freedom of the phenoxy ring relative to the acetamide core and influence the presentation of the chlorine atom to biological targets . This positional difference is not captured by molecular weight or formula matching and may lead to divergent binding modes or metabolic profiles [1].
Comparator: para-Cl (4-substituted)
Identical MW 345.8; steric/electronic environment differs
| Evidence Dimension | Chlorine substitution position on phenoxy ring |
|---|---|
| Target Compound Data | ortho (2-) Cl; MW 345.8 g/mol; C18H16ClNO4 |
| Comparator Or Baseline | para (4-) Cl; MW 345.8 g/mol; C18H16ClNO4 |
| Quantified Difference | Identical molecular formula and mass; differentiated only by substitution position (ortho vs para). Ortho substitution creates steric hindrance adjacent to the ether oxygen. |
| Conditions | Structural comparison based on vendor-reported SMILES and InChI data . |
Why This Matters
Positional isomerism can produce distinct biological activity profiles despite identical molecular mass; selecting the wrong isomer may invalidate structure-activity relationship (SAR) conclusions.
- [1] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473. Class-level evidence that halogen position on the phenoxy ring influences biological activity. View Source
